Cas no 87624-25-7 (3,3a,4,5,6,7-hexahydro-2H-indole-2-carboxylic acid hydrochloride, Mixture of diastereomers)

• Product Name: 3,3a,4,5,6,7-hexahydro-2H-indole-2-carboxylic acid hydrochloride, Mixture of diastereomers
• CAS No: 87624-25-7
• MF: C₉H₁₄ClNO₂
• MW: 203.665961742401
• MDL: MFCD24479952
• CID: 654536
• PubChem ID: 69567061
• Update Time: 2025-06-07

3,3a,4,5,6,7-hexahydro-2H-indole-2-carboxylic acid hydrochloride, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• 2H-Indole-2-carboxylic acid, 3,3a,4,5,6,7-hexahydro-, hydrochloride
• 3,3a,4,5,6,7-hexahydro-2H-indole-2-carboxylic acid,hydrochloride
• 3,3a,4,5,6,7-hexahydro-2H-indole-2-carboxylic acid hydrochloride, Mixture of diastereomers
• 3,3a,4,5,6,7-Hexahydro-2H-indole-2-carboxylic acid;hydrochloride
• SCHEMBL5791683
• 3,3A,4,5,6,7-HEXAHYDRO-2H-INDOLE-2-CARBOXYLIC ACID HYDROCHLORIDE
• EN300-8221353
• 3,3a,4,5,6,7-Hexahydro-2H-indole-2-carboxylic acid--hydrogen chloride (1/1)
• 87624-25-7
• DTXSID30740902

• MDL： MFCD24479952
• Inchi： 1S/C9H13NO2.ClH/c11-9(12)8-5-6-3-1-2-4-7(6)10-8;/h6,8H,1-5H2,(H,11,12);1H
• InChI Key： DLGCMTNIIYTJDQ-UHFFFAOYSA-N
• SMILES： Cl.OC(C1CC2C(CCCC2)=N1)=O

Computed Properties

• Exact Mass: 203.0713064g/mol
• Monoisotopic Mass: 203.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Additional information on 3,3a,4,5,6,7-hexahydro-2H-indole-2-carboxylic acid hydrochloride, Mixture of diastereomers

3,3a,4,5,6,7-Hexahydro-2H-indole-2-carboxylic Acid Hydrochloride, Mixture of Diastereomers (CAS No. 87624-25-7)

3,3a,4,5,6,7-Hexahydro-2H-indole-2-carboxylic acid hydrochloride, a mixture of diastereomers (CAS No. 87624-25-7), is a significant compound in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indole derivatives and has garnered considerable attention due to its potential therapeutic applications and unique structural properties.

The indole core is a fundamental building block in many biologically active molecules, including several natural products and synthetic drugs. The presence of the hexahydro moiety in the structure of 3,3a,4,5,6,7-hexahydro-2H-indole-2-carboxylic acid hydrochloride imparts additional flexibility and hydrogen bonding capabilities, which can enhance its interactions with biological targets. The hydrochloride salt form ensures better solubility and stability in aqueous environments, making it suitable for various pharmaceutical formulations.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that 3,3a,4,5,6,7-hexahydro-2H-indole-2-carboxylic acid hydrochloride exhibits potent anti-inflammatory properties. These properties are attributed to its ability to modulate key signaling pathways involved in inflammation, such as the NF-κB pathway. Additionally, preliminary clinical trials have indicated that this compound may have beneficial effects in treating chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the neuroprotective potential of 3,3a,4,5,6,7-hexahydro-2H-indole-2-carboxylic acid hydrochloride. Studies conducted by researchers at the University of California have demonstrated that this compound can protect neurons from oxidative stress and apoptosis. This neuroprotective effect is particularly relevant in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism underlying this effect involves the activation of antioxidant enzymes and the inhibition of pro-apoptotic signaling pathways.

The mixture of diastereomers present in 3,3a,4,5,6,7-hexahydro-2H-indole-2-carboxylic acid hydrochloride adds another layer of complexity to its pharmacological profile. Diastereomers can exhibit different biological activities due to their distinct spatial arrangements. This property allows for fine-tuning of the compound's therapeutic effects through selective synthesis or separation techniques. For example, one diastereomer might have a stronger anti-inflammatory effect while another may be more effective in neuroprotection.

In terms of drug development, 3,3a,4,5,6,7-hexahydro-2H-indole-2-carboxylic acid hydrochloride has shown promising results in preclinical studies. Its favorable pharmacokinetic properties, such as good oral bioavailability and low toxicity profiles, make it an attractive candidate for further clinical evaluation. Several pharmaceutical companies are currently investigating this compound for its potential use in treating a wide range of diseases.

The synthesis of 3,3a,4,5,6,7-hexahydro-2H-indole-2-carboxylic acid hydrochloride involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound. For instance, asymmetric catalysis techniques have been employed to selectively synthesize specific diastereomers with high enantioselectivity.

In conclusion, 3,3a,4,5,6,7-hexahydro-2H-indole-2-carboxylic acid hydrochloride (CAS No. 87624-25-7) is a versatile and promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an important focus for ongoing studies aimed at developing new therapeutic agents for various diseases.